Cas no 90589-98-3 (4-Terphenylthiol)

• Product Name: 4-Terphenylthiol
• CAS No: 90589-98-3
• MF: C₁₈H₁₄S
• MW: 262.368763446808
• MDL: MFCD09864743
• CID: 798504
• PubChem ID: 329762801
• Update Time: 2025-11-02

4-Terphenylthiol Chemical and Physical Properties

Names and Identifiers

• [1,1':4',1''-Terphenyl]-4-thiol
• 4-(4-phenylphenyl)benzenethiol
• 4-Terphenylthiol
• 4-TERPHENYLTHIOL ---POWDER---
• 1,1 inverted exclamation marka,4 inverted exclamation marka,1 inverted exclamation marka inverted exclamation marka-Terphenyl-4-thiol
• p-Terphenyl mercaptan

• MDL： MFCD09864743
• Inchi： 1S/C18H14S/c19-18-12-10-17(11-13-18)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-13,19H
• InChI Key： KDECGGARTQDFEI-UHFFFAOYSA-N
• SMILES： SC1C=CC(C2C=CC(C3C=CC=CC=3)=CC=2)=CC=1

Computed Properties

• Exact Mass: 262.08200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Melting Point: 246-252 °C
• PSA: 38.80000
• LogP: 5.30930

4-Terphenylthiol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318-H410
• Warning Statement： P273-P280-P305+P351+P338-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-41-50/53
• Safety Instruction： 26-39-60-61
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls

Additional information on 4-Terphenylthiol

4-Terphenylthiol (CAS No. 90589-98-3): A Comprehensive Guide to Properties, Applications, and Market Trends

4-Terphenylthiol (CAS No. 90589-98-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This aromatic thiol, characterized by its terphenyl backbone and thiol functional group, plays a crucial role in various industrial and research settings. In this article, we delve into the molecular structure, synthesis methods, key applications, and emerging trends surrounding this fascinating compound.

The molecular formula of 4-Terphenylthiol is C₁₈H₁₄S, with a molecular weight of 262.37 g/mol. Its structure features three phenyl rings connected in a linear arrangement, with the thiol group (-SH) positioned at the para position of the terminal ring. This configuration contributes to its distinctive electronic properties and surface binding characteristics, making it particularly valuable in nanotechnology applications. Recent studies have highlighted its potential in molecular electronics and self-assembled monolayers (SAMs), areas that are currently at the forefront of materials science research.

One of the most significant applications of 4-Terphenylthiol lies in its use as a surface modifier for metal nanoparticles, particularly gold and silver. The compound's ability to form stable bonds with these metals through its thiol group has made it invaluable in creating controlled nanostructures. Researchers are particularly excited about its potential in plasmonic devices and surface-enhanced Raman spectroscopy (SERS) substrates, technologies that are revolutionizing fields from medical diagnostics to environmental monitoring.

The synthesis of 4-Terphenylthiol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches often employ palladium-catalyzed coupling reactions as key steps in constructing the terphenyl framework. Recent advancements in green chemistry have led to more sustainable production methods, addressing growing industry concerns about environmental impact and process efficiency.

In the materials science sector, 4-Terphenylthiol has shown remarkable potential in the development of organic semiconductors. Its extended π-conjugated system and ability to form ordered molecular structures make it an attractive candidate for organic field-effect transistors (OFETs) and organic photovoltaics. These applications align perfectly with current global trends toward flexible electronics and renewable energy technologies.

The compound's unique properties have also found applications in analytical chemistry, where it serves as a derivatization agent for sensitive detection methods. Its strong affinity for certain metal surfaces makes it useful in creating specialized chemical sensors, particularly for environmental monitoring applications. This ties into growing public interest in pollution detection and environmental safety technologies.

Market analysis indicates steady growth in demand for 4-Terphenylthiol, driven primarily by expanding applications in nanotechnology and advanced materials. The compound's niche status means it commands premium pricing in specialty chemical markets. Current research trends suggest potential new applications in bioconjugation chemistry and drug delivery systems, areas that could significantly expand its market potential in coming years.

Quality control for 4-Terphenylthiol typically involves advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for its high-tech applications. Storage recommendations generally emphasize protection from light and oxygen to prevent degradation of the thiol functionality.

From a safety perspective, while 4-Terphenylthiol is not classified as highly hazardous, standard laboratory precautions should be observed when handling the compound. Proper ventilation and personal protective equipment are recommended, particularly due to the compound's potential to emit sulfur-containing vapors at elevated temperatures.

The future outlook for 4-Terphenylthiol appears promising, with ongoing research exploring its potential in quantum dot assemblies and molecular machines. These cutting-edge applications position the compound at the intersection of chemistry, physics, and engineering, making it a subject of intense scientific interest. As nanotechnology continues to advance, the demand for specialized building blocks like 4-Terphenylthiol is expected to grow correspondingly.

For researchers and industry professionals seeking high-quality 4-Terphenylthiol, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and technical support. The compound's specialized nature means that batch-to-batch consistency and purity are critical factors for successful application in sensitive technologies.

In conclusion, 4-Terphenylthiol (CAS No. 90589-98-3) represents a fascinating example of how molecular-level design can enable advanced technological applications. From its fundamental chemical properties to its cutting-edge uses in nanotechnology and materials science, this compound continues to open new possibilities in scientific research and industrial innovation. As global interest in advanced materials and nanotechnologies grows, 4-Terphenylthiol is poised to play an increasingly important role in shaping future technological developments.